Cas no 1421501-16-7 (N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1421501-16-7
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 6424321
• PubChem ID: 71803689
• Update Time: 2025-06-11

N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024555728
• 1421501-16-7
• N-{2-[4-(DIMETHYLAMINO)PHENYL]-2-HYDROXYETHYL}-2,1,3-BENZOTHIADIAZOLE-5-CARBOXAMIDE
• F6414-1600
• N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• Inchi： 1S/C17H18N4O2S/c1-21(2)13-6-3-11(4-7-13)16(22)10-18-17(23)12-5-8-14-15(9-12)20-24-19-14/h3-9,16,22H,10H2,1-2H3,(H,18,23)
• InChI Key： WGHZELFWYBODMJ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC(C3=CC=C(N(C)C)C=C3)O)=O)=CC2=NS1

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1421501-16-7)

The compound N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS No. 1421501-16-7, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the benzothiadiazole core and the dimethylamino substituent, make it a subject of interest for researchers exploring novel applications in drug discovery, fluorescence imaging, and optoelectronic materials. This article delves into the properties, potential applications, and recent advancements related to this compound, while addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide is its potential role in fluorescence-based technologies. The benzothiadiazole moiety is known for its excellent photophysical properties, including high quantum yields and tunable emission wavelengths. These characteristics are highly sought after in the development of fluorescent probes for biological imaging, environmental sensing, and even OLED (organic light-emitting diode) applications. Researchers are particularly interested in how the dimethylamino group influences the compound's electronic properties, potentially enhancing its performance in these applications.

In the realm of medicinal chemistry, CAS No. 1421501-16-7 has been explored for its potential as a scaffold for designing new therapeutic agents. The benzothiadiazole core is a privileged structure in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The presence of the hydroxyethyl and carboxamide functionalities further expands its versatility, enabling interactions with various biological targets. Recent studies have investigated its potential as a kinase inhibitor or a modulator of protein-protein interactions, aligning with the growing interest in targeted therapies and personalized medicine.

The synthesis and optimization of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide have also been topics of active research. Chemists are exploring efficient synthetic routes to produce this compound with high purity and yield, often leveraging modern techniques such as microwave-assisted synthesis or flow chemistry. These methods not only reduce reaction times but also improve the sustainability of the process, addressing the increasing demand for green chemistry practices in the pharmaceutical and materials industries.

Another area where CAS No. 1421501-16-7 shows promise is in the development of advanced materials. The compound's ability to absorb and emit light efficiently makes it a candidate for use in solar cells, photodetectors, and other optoelectronic devices. Researchers are particularly interested in how its electron-donating and electron-accepting groups can be fine-tuned to optimize performance in these applications. This aligns with the broader trend of exploring organic semiconductors as alternatives to traditional inorganic materials, driven by their flexibility, cost-effectiveness, and environmental benefits.

As the scientific community continues to uncover the potential of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide, questions about its toxicity, stability, and scalability remain critical. Addressing these concerns is essential for translating laboratory findings into real-world applications. For instance, understanding its metabolic pathways and biocompatibility is crucial for its use in biomedical applications, while evaluating its photostability is key for optoelectronic uses. These topics are frequently searched by researchers and industry professionals, reflecting the compound's growing relevance.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1421501-16-7) represents a versatile and promising compound with applications spanning drug discovery, fluorescence imaging, and optoelectronic materials. Its unique structural features and tunable properties make it a valuable subject of ongoing research, with the potential to contribute to advancements in multiple scientific disciplines. As interest in this compound grows, further studies will undoubtedly uncover new opportunities and challenges, solidifying its place in the landscape of modern chemistry and materials science.